Cas no 2227785-56-8 ((1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine
• CAS No: 2227785-56-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6511260
• PubChem ID: 165948755
• Update Time: 2025-10-18

(1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine
• 2227785-56-8
• EN300-1780164

• Inchi： 1S/C9H15N3/c1-6(10)9-7-4-2-3-5-8(7)11-12-9/h6H,2-5,10H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： SRIBTQQZZYHMEJ-ZCFIWIBFSA-N
• SMILES： N1C2CCCCC=2C([C@@H](C)N)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine

Introduction to (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine (CAS No. 2227785-56-8)

(1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine (CAS No. 2227785-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles and is characterized by its unique structural features and potential biological activities. The (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine molecule consists of a tetrahydroindazole ring system attached to an ethylamine moiety, which imparts specific pharmacological properties.

The tetrahydroindazole ring system is a versatile scaffold that has been extensively studied for its diverse biological activities. Recent research has highlighted the potential of (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. The (R)-configuration of the ethylamine group is crucial for its biological activity and selectivity.

One of the key areas of interest for (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine is its potential as a neuroprotective agent. Studies have shown that this compound can effectively modulate neurotransmitter systems and protect neurons from oxidative stress and apoptosis. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine significantly reduced neuronal damage in a mouse model of Parkinson's disease by inhibiting the activation of microglia and reducing the production of pro-inflammatory cytokines.

In addition to its neuroprotective properties, (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and promoting apoptosis. A study published in *Cancer Research* reported that (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine effectively suppressed the proliferation of human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The anti-inflammatory properties of (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethan-1-amine have also been explored in several studies. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-y l)ethan - 0 - amine can reduce inflammation by inhibiting the production of pro-inflammatory mediators such as TNF-alpha and IL - 6. A study published in *Inflammation* demonstrated that treatment with ( 0 R ) - 0 - ( 0 , 0 , 0 , 0 - tetrah ydro - 0 H - ind azol - 0 - yl ) eth an - 0 - amine significantly alleviated symptoms in a mouse model of colitis.

The pharmacokinetic properties of (1R)-1-(4,5,6,7-tetrahydro-1H-indazol-3-y l)eth an - 0 - amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of (0 R ) - (0 ,0 ,0 ,0 - tetrah ydro - 0 H - ind azol - 0 - yl ) eth an - 0 - amine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. The results from these trials will provide valuable insights into the potential applications of this compound in various medical conditions.

In conclusion, (0 R ) - (0 ,0 ,0 ,0 - tetrah ydro - 0 H - ind azol - 0 - yl ) eth an - 0 - amine (CAS No. 2227785–56–8) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.